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Compound of Interest

Compound Name: GSK 625433

Cat. No.: B1672395

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the GSK625433 replicon
system for the study of Hepatitis C Virus (HCV) and the evaluation of antiviral compounds.
GSK625433 is a potent and selective non-nucleoside inhibitor of the HCV NS5B RNA-
dependent RNA polymerase, a critical enzyme for viral replication.[1] The compound, belonging
to the acyl pyrrolidine series, binds to the palm region of the NS5B polymerase and exhibits
significant activity against genotype 1 HCV.[1]

The HCV replicon system is an invaluable in vitro tool that allows for the study of viral RNA
replication in a cell culture setting without the production of infectious virus particles, thus
reducing biosafety requirements.[2] These systems typically consist of a human hepatoma cell
line (e.g., Huh-7) harboring a subgenomic HCV RNA that can autonomously replicate.[2][3]
Reporter genes, such as luciferase, are often incorporated into the replicon to provide a simple
and quantitative measure of replication levels.[2][3]

This document outlines the protocols for assessing the antiviral activity of GSK625433,
determining its cytotoxicity, and selecting and analyzing for resistant viral variants.

Data Presentation
Table 1: In Vitro Activity of GSK625433 against HCV
NS5B Polymerase (Biochemical Assay)
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HCV Genotype Enzyme Form ICs0 (NM)
la Full-length 3

la A21 3

1b Full-length 1

1b A21 1

2a A21 >1000

3a A21 100

3b A21 >1000

4a A21 200

Data extracted from Gray et al., 2007.[1] The A21 enzyme is a truncated form of NS5B lacking
the C-terminal 21 amino acids, which increases its solubility.

Table 2: Antiviral Activity of GSK625433 in HCV Replicon
Cells

CCso (Huh-7 Selectivity
HCV Genotype Assay Format ECso (nM)

cells, pM) Index (SI)
1b ELISA (NS5A) 10 >10 >1000
1b Luciferase 15 >10 >667

Data extracted from Gray et al., 2007.[1] The Selectivity Index is calculated as CCso / ECso.
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Caption: Mechanism of action of GSK625433 in the HCV replication cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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